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Compound of Interest

Compound Name: KM02894

Cat. No.: B3023290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of KM02894, also known as MK-2894. The following procedural

guidance is intended to ensure the safe and effective use of this potent and selective

prostaglandin E2 subtype 4 (EP4) receptor antagonist in a laboratory setting.

Compound Data Summary
Property Value

Chemical Name

4-[1-[[2,5-dimethyl-4-[[4-

(trifluoromethyl)phenyl]methyl]thiophene-3-

carbonyl]amino]cyclopropyl]benzoic acid

Synonyms KM02894, MK 2894, MK2894

CAS Number 1006036-87-8

Molecular Formula C25H22F3NO3S

Molecular Weight 473.51 g/mol

Appearance White to light brown powder

Storage Conditions

Dry, dark, and at 0 - 4 °C for short term (days to

weeks) or -20 °C for long term (months to

years).[1]
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Personal Protective Equipment (PPE)
Due to the potent nature of KM02894, strict adherence to the following personal protective

equipment guidelines is mandatory to prevent exposure.

PPE Item Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or if

dust is generated.

Operational Plans: Handling and Storage
Handling:

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a dry and dark place.

Follow recommended storage temperatures: 0-4 °C for short-term and -20 °C for long-term

storage.[1]
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately wash with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Spill and Accidental Release:

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Dispose of KM02894 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Contact a licensed professional waste disposal

service to dispose of this material.

Experimental Protocols
While specific experimental protocols will vary depending on the research application, a

general procedure for preparing a stock solution of MK-2894 for in vitro studies is as follows:

Preparation of a 10 mM Stock Solution in DMSO:
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Weigh the required amount of MK-2894 powder using an analytical balance in a chemical

fume hood.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder to achieve a 10 mM

concentration.

Vortex or sonicate the solution until the solid is completely dissolved.

Store the stock solution at -20°C for long-term use.

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling KM02894.
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Safe Handling Workflow for KM02894
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Caption: A flowchart outlining the safe handling procedure for KM02894.
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Emergency Response for KM02894 Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water Rinse with Water (15 min) Move to Fresh Air Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: A diagram illustrating the immediate first aid steps following exposure to KM02894.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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